Cas no 1094641-33-4 (2-(4-methyl-1H-indol-1-yl)acetic acid)

• Product Name: 2-(4-methyl-1H-indol-1-yl)acetic acid
• CAS No: 1094641-33-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD11212267
• CID: 4679811
• PubChem ID: 43163536
• Update Time: 2025-05-19

2-(4-methyl-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-methyl-1H-indol-1-yl)acetic acid
• 2-(4-Methyl-1H-indol-1-yl)acetic acid
• 1H-Indole-1-acetic acid, 4-methyl-
• (4-methylindol-1-yl)acetic acid
• STL468536
• 2-(4-methyl-1H-indol-1-yl)acetic acid

• MDL： MFCD11212267
• Inchi： 1S/C11H11NO2/c1-8-3-2-4-10-9(8)5-6-12(10)7-11(13)14/h2-6H,7H2,1H3,(H,13,14)
• InChI Key： NVALGQXRMNJDQV-UHFFFAOYSA-N
• SMILES： OC(CN1C=CC2C(C)=CC=CC1=2)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 2.1

2-(4-methyl-1H-indol-1-yl)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-(4-methyl-1H-indol-1-yl)acetic acid

Introduction to 2-(4-methyl-1H-indol-1-yl)acetic acid (CAS No. 1094641-33-4)

2-(4-methyl-1H-indol-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1094641-33-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a substituted indole core linked to an acetic acid moiety, has garnered attention due to its structural features and potential biological activities. The presence of a methyl group at the 4-position of the indole ring and the carboxylic acid functionality at the other end of the molecule contributes to its unique chemical and pharmacological properties.

The indole scaffold is a privileged structure in medicinal chemistry, known for its wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The substitution pattern on the indole ring can significantly influence the biological profile of the compound. In particular, 4-methyl-1H-indol-1-yl derivatives have been extensively studied for their potential therapeutic applications. The acetic acid moiety in 2-(4-methyl-1H-indol-1-yl)acetic acid not only contributes to its solubility but also provides a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced biological activity.

Recent research has highlighted the importance of indole derivatives in modulating various biological pathways. For instance, studies have demonstrated that compounds with a similar structural motif to 2-(4-methyl-1H-indol-1-yl)acetic acid can interact with specific enzymes and receptors, leading to desirable pharmacological effects. One notable area of investigation has been its potential role in cancer therapy. Preclinical studies have suggested that certain indole derivatives can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in tumor growth and survival.

The carboxylic acid group in 2-(4-methyl-1H-indol-1-yl)acetic acid also makes it a valuable intermediate in the synthesis of more complex molecules. This functionality can be used to form esters, amides, or other derivatives that may exhibit improved pharmacokinetic properties or target specific biological pathways. The versatility of this compound as a building block has made it attractive for both academic research and industrial drug development.

In addition to its potential therapeutic applications, 2-(4-methyl-1H-indol-1-yl)acetic acid has been explored for its role in modulating immune responses. The indole scaffold is known to interact with various immune receptors, including aryl hydrocarbon receptors (AhRs), which play a crucial role in regulating inflammation and immune cell function. By modulating these pathways, compounds like 2-(4-methyl-1H-indol-1-yl)acetic acid may offer novel approaches to treating inflammatory diseases and autoimmune disorders.

The synthesis of 2-(4-methyl-1H-indol-1-yl)acetic acid typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include condensation reactions followed by functional group transformations to introduce the acetic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

The pharmacological evaluation of 2-(4-methyl-1H-indol-1-yl)acetic acid has revealed several interesting properties. In vitro studies have shown that this compound can inhibit the activity of certain enzymes involved in cancer progression, such as kinases and cyclases. Furthermore, animal models have demonstrated potential therapeutic effects against various types of cancer without significant side effects. These findings have prompted further investigation into its mechanisms of action and potential clinical applications.

Another area where 2-(4-methyl-1H-indol-1-yl)acetic acid has shown promise is in the treatment of neurodegenerative diseases. The indole core is known to cross the blood-brain barrier, allowing it to reach central nervous system targets. Preliminary studies have suggested that this compound can protect against neuronal damage and improve cognitive function in models of Alzheimer's disease and Parkinson's disease. These findings highlight its potential as a lead compound for developing new treatments for neurodegenerative disorders.

The development of new drugs often involves optimizing existing molecules to improve their efficacy and safety profiles. In the case of 2-(4-methyl-1H-indol-1-y lacetic acid, researchers are exploring various strategies to enhance its pharmacological properties. This includes modifying the substitution pattern on the indole ring, altering the length or nature of side chains, and exploring different functional groups attached to the acetic acid moiety. Such modifications aim to fine-tune the biological activity and reduce potential toxicities.

The use of computational methods has also played a crucial role in understanding the behavior of 2-(4-methyl-1H-indol-l -yl)acetic acid both chemically and biologically. Molecular modeling techniques allow researchers to predict how this compound interacts with target proteins and enzymes, providing insights into its mechanism of action. Additionally, virtual screening methods help identify new derivatives with enhanced biological activity by rapidly evaluating large libraries of compounds.

In conclusion,2-(4-methyl-l H-indol-l -yl)acetic acid (CAS No. 109464l -33-l) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for modulating various biological pathways involved in cancer therapy, immune responses, and neurodegenerative diseases. Ongoing research continues to uncover new applications for this compound, paving the way for innovative treatments across multiple therapeutic areas.